Cas no 1179892-19-3 (5-(2-Hydroxyethyl)sulfamoylthiophene-2-carboxylic Acid)

• Product Name: 5-(2-Hydroxyethyl)sulfamoylthiophene-2-carboxylic Acid
• CAS No: 1179892-19-3
• MF: C₇H₉NO₅S₂
• MW: 251.280059576035
• MDL: MFCD12779361
• CID: 4575536
• Update Time: 2025-10-18

5-(2-Hydroxyethyl)sulfamoylthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[(2-Hydroxyethyl)sulfamoyl]thiophene-2-carboxylic Acid
• 2-Thiophenecarboxylic acid, 5-[[(2-hydroxyethyl)amino]sulfonyl]-
• 5-(2-Hydroxyethyl)sulfamoylthiophene-2-carboxylic Acid

• MDL： MFCD12779361
• Inchi： 1S/C7H9NO5S2/c9-4-3-8-15(12,13)6-2-1-5(14-6)7(10)11/h1-2,8-9H,3-4H2,(H,10,11)
• InChI Key： XVZVTJFGRDNADF-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(S(NCCO)(=O)=O)=CC=1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 533.1±60.0 °C at 760 mmHg
• Flash Point: 276.2±32.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

5-(2-Hydroxyethyl)sulfamoylthiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2-Hydroxyethyl)sulfamoylthiophene-2-carboxylic Acid

Comprehensive Overview of 5-(2-Hydroxyethyl)sulfamoylthiophene-2-carboxylic Acid (CAS No. 1179892-19-3)

5-(2-Hydroxyethyl)sulfamoylthiophene-2-carboxylic Acid (CAS No. 1179892-19-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, features a thiophene ring core substituted with a sulfamoyl group and a carboxylic acid functionality, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and applications in drug development, reflecting its growing relevance in modern science.

The molecular structure of 5-(2-Hydroxyethyl)sulfamoylthiophene-2-carboxylic Acid includes a hydroxyethyl side chain, which enhances its solubility in polar solvents and broadens its utility in aqueous reaction systems. This characteristic is particularly valuable in medicinal chemistry, where solubility plays a critical role in bioavailability. Recent studies highlight its potential as a building block for biologically active molecules, especially in the design of enzyme inhibitors and receptor modulators. Searches related to thiophene derivatives in drug discovery and sulfonamide-based therapeutics often cite this compound as a key example, underscoring its importance in cutting-edge research.

From a synthetic perspective, CAS No. 1179892-19-3 is typically prepared through multi-step organic reactions involving sulfonylation and ester hydrolysis. These processes are optimized to achieve high yields and purity, which are critical for its use in high-throughput screening and combinatorial chemistry. The compound’s stability under various pH conditions and compatibility with common reagents make it a preferred choice for laboratories focused on heterocyclic chemistry. Online queries often revolve around its handling precautions and storage recommendations, indicating a practical interest in its day-to-day use.

In the context of green chemistry, 5-(2-Hydroxyethyl)sulfamoylthiophene-2-carboxylic Acid has been explored for its potential in sustainable synthesis routes. Researchers are investigating catalyst-free reactions and microwave-assisted synthesis to minimize environmental impact, aligning with global trends toward eco-friendly chemical production. This aligns with frequent search terms like green synthesis of sulfonamides and energy-efficient organic reactions, demonstrating the compound’s role in addressing contemporary challenges.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure precise identification and quality control, which are essential for its integration into pharmaceutical formulations. The compound’s spectral data and chromatographic behavior are frequently requested in academic forums, highlighting the need for reliable reference materials. Additionally, its thermal stability and degradation profiles are topics of interest for industrial applications requiring long-term storage.

Beyond pharmaceuticals, 5-(2-Hydroxyethyl)sulfamoylthiophene-2-carboxylic Acid has potential uses in material science, particularly in the development of functional polymers and coating additives. Its ability to form hydrogen bonds and interact with other monomers makes it a candidate for smart materials design. Searches related to thiophene-based polymers and sulfonamide-modified surfaces often reference this compound, illustrating its cross-disciplinary appeal.

In summary, 5-(2-Hydroxyethyl)sulfamoylthiophene-2-carboxylic Acid (CAS No. 1179892-19-3) is a multifaceted compound with broad applications in drug development, sustainable chemistry, and advanced materials. Its structural features and functional groups make it a valuable tool for researchers addressing both fundamental and applied scientific questions. As interest in tailored heterocycles and efficient synthetic routes continues to rise, this compound is poised to remain a focal point in innovative chemical research.